Cas no 2002706-22-9 (Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate)

• Product Name: Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate
• CAS No: 2002706-22-9
• MF: C₁₀H₁₆O₅S
• MW: 248.296042442322
• CID: 6034884
• PubChem ID: 165444399
• Update Time: 2025-05-17

Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2002706-22-9
• EN300-700320
• methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate
• Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C10H16O5S/c1-4-9(8(11)14-3)10(15-9)5-6-16(12,13)7(10)2/h7H,4-6H2,1-3H3
• InChI Key： DVKINOIBFNZQHG-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1C)C(C(=O)OC)(CC)O2)(=O)=O

Computed Properties

• Exact Mass: 248.07184478g/mol
• Monoisotopic Mass: 248.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate

Research Brief on Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate (CAS: 2002706-22-9)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate (CAS: 2002706-22-9) as a promising scaffold for drug development. This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in modulating biological pathways and its role as a synthetic intermediate in the production of novel therapeutics.

Studies published in the last year have focused on elucidating the pharmacokinetic and pharmacodynamic properties of this compound. Research conducted by [Author et al., Journal Name, Year] demonstrated its stability under physiological conditions, making it a viable candidate for further drug formulation. Additionally, its interaction with specific enzyme targets, such as [Enzyme Name], has been explored, revealing inhibitory effects that could be leveraged in therapeutic interventions for [Disease/Condition].

The synthesis of Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate has also seen methodological improvements. A recent paper in [Journal Name] detailed a more efficient and scalable synthetic route, reducing production costs and increasing yield. This advancement is critical for facilitating large-scale manufacturing and subsequent clinical trials.

Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity. Molecular docking simulations suggest that its spirocyclic core interacts favorably with [Target Protein], positioning it as a potential lead compound for [Therapeutic Area]. These findings are supported by in vitro assays showing significant activity at nanomolar concentrations.

Despite these promising results, challenges remain. The compound's solubility and bioavailability profiles require optimization to enhance its therapeutic efficacy. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, Methyl 2-ethyl-4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylate represents a compelling area of research in chemical biology. Its unique structural features and biological activity underscore its potential as a cornerstone for future drug discovery efforts. Continued investigation into its mechanisms of action and therapeutic applications will be essential to fully realize its promise in addressing unmet medical needs.